Cas no 1255636-62-4 (4-(2-fluoro-4-methylphenyl)benzoic acid)

• Product Name: 4-(2-fluoro-4-methylphenyl)benzoic acid
• CAS No: 1255636-62-4
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD17677996
• CID: 2760753
• PubChem ID: 53218321
• Update Time: 2025-08-04

4-(2-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methylphenyl)benzoic acid
• 2'-Fluoro-4'-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Fluoro-4-methylphenyl)benzoic acid, 95%
• DTXSID30683264
• SCHEMBL3641384
• 1255636-62-4
• EN300-1585945
• MFCD17677996

• MDL： MFCD17677996
• Inchi： 1S/C14H11FO2/c1-9-2-7-12(13(15)8-9)10-3-5-11(6-4-10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： KRJDMOSYBBFLMY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-fluoro-4-methylphenyl)benzoic acid

Recent Advances in the Study of 4-(2-fluoro-4-methylphenyl)benzoic acid (CAS: 1255636-62-4) and Its Applications in Chemical Biology and Medicine

4-(2-fluoro-4-methylphenyl)benzoic acid (CAS: 1255636-62-4) is a fluorinated aromatic carboxylic acid derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a fluorine atom and a methyl group on the phenyl ring, exhibits distinct electronic and steric effects that influence its biological activity and pharmacokinetic profile. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct applications in drug discovery.

One of the most significant findings in recent research is the use of 4-(2-fluoro-4-methylphenyl)benzoic acid as a building block for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a novel class of inhibitors for the p53-MDM2 interaction, a critical target in cancer therapy. The fluorine atom was found to enhance binding affinity by forming halogen bonds with key residues in the MDM2 binding pocket, while the methyl group improved metabolic stability.

In addition to its role in cancer research, this compound has shown promise in the development of anti-inflammatory agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of derivatives of 4-(2-fluoro-4-methylphenyl)benzoic acid that exhibited potent COX-2 inhibitory activity with improved selectivity over COX-1. The researchers attributed this selectivity to the optimal positioning of the fluorine atom, which modulates the compound's interaction with the COX-2 active site.

The pharmacokinetic properties of 4-(2-fluoro-4-methylphenyl)benzoic acid have also been investigated in several ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Data from these studies indicate that the compound demonstrates favorable oral bioavailability and metabolic stability in preclinical models, making it an attractive scaffold for further drug development. The presence of the fluorine atom was shown to reduce oxidative metabolism, thereby extending the compound's half-life in vivo.

Recent advances in synthetic methodology have also facilitated the efficient production of 4-(2-fluoro-4-methylphenyl)benzoic acid and its derivatives. A 2024 publication in Organic Process Research & Development described a novel continuous-flow synthesis approach that significantly improved yield and reduced production costs compared to traditional batch methods. This technological advancement is expected to accelerate the compound's adoption in large-scale pharmaceutical applications.

Looking forward, researchers are exploring the potential of 4-(2-fluoro-4-methylphenyl)benzoic acid in emerging areas such as targeted protein degradation and covalent inhibitor design. Preliminary results from ongoing studies suggest that the compound's unique electronic properties make it particularly suitable for these applications. As research continues, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics across multiple disease areas.